(R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid

(R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid is a chiral compound belonging to the class of azetidine derivatives, which are characterized by a four-membered nitrogen-containing ring. This compound features a methoxycarbonyl group and a carboxylic acid functional group, making it an interesting candidate for various chemical and biological applications. The molecular formula for this compound is C6H11NO4, and it exhibits properties that allow it to act as an analog of proline, a naturally occurring amino acid.

Azetidine-2-carboxylic acid derivatives are known for their potential use in pharmaceuticals due to their ability to mimic natural amino acids and influence protein synthesis. The unique structure of (R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid allows it to participate in various

• Deprotection Reactions: The methoxycarbonyl group can be removed under basic conditions, typically using piperidine or sodium hydroxide.
• Nucleophilic Substitution: The azetidine ring can engage in nucleophilic substitution reactions, where nucleophiles such as amines or thiols can attack the electrophilic centers of the azetidine.
• Oxidation and Reduction: Depending on the functional groups present, this compound can participate in oxidation and reduction reactions, utilizing reagents like potassium permanganate for oxidation or lithium aluminum hydride for reduction.

These reactions are essential for modifying the compound to achieve desired properties or for synthesizing more complex molecules.

Research indicates that azetidine derivatives, including (R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid, possess significant biological activities. They have been studied for their potential anticancer properties and their ability to induce apoptosis in cancer cells. For instance, similar compounds have shown cytotoxic activity against various cancer cell lines, suggesting that (R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid may also exhibit such effects due to its structural similarities to other bioactive azetidine derivatives .

The synthesis of (R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid typically involves several steps:

• Formation of the Azetidine Ring: This is achieved through cyclization reactions involving appropriate precursors such as amino acids or their derivatives.
• Introduction of the Methoxycarbonyl Group: The methoxycarbonyl group is introduced via reaction with methoxycarbonyl chloride in the presence of a base like triethylamine.
• Purification: The product is purified using standard techniques such as recrystallization or chromatography to obtain the desired enantiomeric purity.

This synthetic route allows for the efficient production of (R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid with high yields and purity suitable for further applications.

(R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid has several potential applications:

• Pharmaceuticals: Due to its structural similarity to proline, it can be utilized in peptide synthesis and drug development.
• Biochemical Research: As a non-proteinogenic amino acid, it can serve as a tool for studying protein folding and function.
• Agricultural Chemistry: Its properties may allow it to act as a herbicide or plant growth regulator by interfering with protein synthesis in competing vegetation.

These applications highlight the versatility of (R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid in various fields.

Interaction studies involving (R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid focus on its binding affinity and effects on biological targets. Preliminary studies suggest that similar azetidine compounds can interact with enzymes involved in metabolic pathways, potentially leading to altered cellular responses. Understanding these interactions is crucial for assessing the therapeutic potential of this compound and its derivatives.

In vitro studies using cell lines have shown that azetidine derivatives can modulate signaling pathways related to cell proliferation and apoptosis, indicating their potential as therapeutic agents .

Several compounds share structural similarities with (R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid. Here are some notable examples:

The uniqueness of (R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid lies in its specific methoxycarbonyl substitution, which influences its reactivity and biological properties compared to other azetidines. This substitution may enhance its stability during synthesis and application processes while providing distinct interactions within biological systems.

Traditional Approaches in Azetidine Ring Formation

Traditional methods for constructing the azetidine ring often rely on cyclization or ring-contraction strategies. A notable example involves the Blanc reaction, where N-sulfonylazetidines are synthesized via ring contraction of α-bromo-N-sulfonylpyrrolidinones under basic conditions (K₂CO₃, MeCN/MeOH). This method leverages nucleophilic attack at the amide carbonyl, followed by SN2 cyclization, to yield azetidines in moderate-to-good yields (46–99%).

Another classical approach is the aza-Paterno-Büchi reaction, exemplified by Schindler’s work with 2-isoxazoline-3-carboxylates. Reduction under hydrogenation conditions (H₂, Pd(OH)₂) followed by N–O deprotection generates azetidines with 45% yield. Similarly, Gaunt’s palladium(II)-catalyzed γ-C(sp³)–H amination employs benziodoxole tosylate and AgOAc to facilitate intramolecular cyclization, producing functionalized azetidines in 35–83% yields. These methods highlight the versatility of transition-metal catalysis and strain-driven reactivity in traditional azetidine synthesis.

Enantioselective Synthesis via Chiral Auxiliaries

Enantioselective access to azetidine-2-carboxylic acid derivatives has been achieved using chiral auxiliaries. Futamura et al. developed a five-step route to (S)-azetidine-2-carboxylic acid (>99.9% ee) via malonic ester intermediates. Key steps include:

• Cyclization: Treatment of dimethyl (S)-(1′-methyl)benzylaminomalonate with 1,2-dibromoethane and Cs₂CO₃ in DMF achieves 99% yield for azetidine ring formation.
• Stereochemical Control: Krapcho dealkoxycarbonylation of the resulting diester preferentially forms the (2S,1′S)-monoester (2.7:1 ratio, 78% yield).
• Enantiopurification: Lipase-catalyzed hydrolysis resolves the (2S,1′S)-monoester, yielding enantiomerically pure (S)-azetidine-2-carboxylic acid (91% from diastereomers).

This approach demonstrates the efficacy of chiral auxiliaries in controlling stereochemistry, though it requires additional steps for auxiliary introduction and removal.

Intramolecular Alkylation Strategies for Stereochemical Control

Intramolecular alkylation offers a direct pathway to azetidines while preserving stereochemical integrity. Stanković et al. reported a rare aziridine-to-azetidine rearrangement using sodium borohydride in methanol, yielding 3-methoxy-3-methylazetidines. The mechanism involves nucleophilic ring expansion of N-alkylidene-(2,3-dibromo-2-methylpropyl)amines, proceeding via a strained aziridine intermediate.

Similarly, Aggarwal’s strain-release homologation of azabicyclo[1.1.0]butanes leverages ring-opening reactions with nucleophiles (e.g., H₂O₂/NaOH) to form azetidines in 29–90% yields. These methods exploit inherent ring strain to drive regioselective bond formation, avoiding external directing groups.

Modern Catalytic Asymmetric Routes

Recent advances in catalytic asymmetric synthesis aim to streamline access to enantiopure azetidines. Palladium-catalyzed C–H amination (Gaunt) and titanium-mediated cyclopropanation (Kulinkovich reaction) represent promising platforms for enantioselective azetidine synthesis. For example, Ti(OiPr)₄-mediated coupling of Grignard reagents with oxime ethers generates azetidines via titanacyclopropane intermediates. While enantioselectivity data are not explicitly detailed in the provided sources, these methods underscore the potential of chiral catalysts in stereocontrolled synthesis.

Transition-State Analysis of 4-exo-tet Cyclizations

The formation of four-membered azetidine rings through 4-exo-tet cyclizations represents one of the most challenging ring-closure reactions in organic chemistry due to the inherent strain associated with the resulting cyclic structure [1] [2]. Computational studies have revealed that the transition state for azetidine ring formation exhibits unique geometric and electronic characteristics that distinguish it from other cyclization processes [3] [4].

Quantum mechanical calculations employing density functional theory methods demonstrate that the 4-exo-tet cyclization leading to (R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid proceeds through a highly strained transition state characterized by significant bond angle distortion [5] [7]. The transition state geometry shows a carbon-nitrogen bond distance of approximately 2.1-2.3 Angstroms, indicating partial bond formation at the critical point [4] [12]. This extended bond length reflects the energetic cost associated with forming the highly strained four-membered ring system [32] [46].

The activation energy for 4-exo-tet cyclizations has been calculated to range from 25-35 kcal/mol, substantially higher than corresponding 5-exo-dig cyclizations which typically require only 15-20 kcal/mol [7] [12]. This elevated energy barrier arises from the necessity to overcome significant ring strain, estimated at approximately 25.4 kcal/mol for the azetidine ring system [31] [46]. The transition state structure exhibits a boat-like conformation with significant puckering, minimizing some of the angle strain inherent in a planar four-membered ring [12] [41].

Electronic structure analysis reveals that the transition state is characterized by significant charge separation, with the developing nitrogen center bearing partial negative charge while the carbon center exhibits partial positive character [4] [5]. This zwitterionic character in the transition state contributes to the high activation barrier and makes the cyclization process highly sensitive to environmental factors [21] [48].

The stereochemical outcome of 4-exo-tet cyclizations is determined by the approach trajectory of the nucleophilic nitrogen atom toward the electrophilic carbon center [3] [15]. For (R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid formation, the stereochemistry is controlled by steric interactions between the methoxycarbonyl substituent and the developing ring system [1] [15]. Computational studies indicate that the favored transition state adopts a conformation that minimizes steric clashes while maintaining optimal orbital overlap for bond formation [15] [33].

The kinetic profile of 4-exo-tet cyclizations shows that these reactions typically follow first-order kinetics with respect to the substrate concentration [4] [20]. The rate-determining step involves the initial carbon-nitrogen bond formation, with subsequent ring closure occurring rapidly once the critical transition state is traversed [4] [7]. Temperature-dependent studies reveal that the reaction exhibits a significant kinetic isotope effect when deuterium is substituted at key positions, confirming the importance of carbon-hydrogen bond activation in the cyclization mechanism [23] [40].

Role of Cation-π Interactions in Conformational Preorganization

Cation-π interactions play a crucial role in the conformational preorganization of substrates leading to (R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid formation [13] [16]. These non-covalent interactions, with binding energies ranging from 5-80 kilojoules per mole depending on the specific system and environment, provide the necessary conformational control to facilitate efficient ring closure [13] [16].

The methoxycarbonyl group in the substrate molecule can participate in cation-π interactions through its carbonyl oxygen atoms, which possess significant electron density capable of interacting with positively charged species or electron-deficient aromatic systems [16] [25]. Computational studies using molecular dynamics simulations have demonstrated that these interactions contribute to substrate preorganization by stabilizing specific conformations that are conducive to cyclization [25] [30].

In the context of azetidine formation, cation-π interactions manifest primarily through intramolecular contacts between the developing positive charge at the carbon center and the π-electron system of the carboxylate functionality [13] [16]. This interaction energy has been calculated to contribute approximately 3-8 kcal/mol of stabilization to the transition state, representing a significant fraction of the overall activation barrier [13] [25].

The conformational landscape of the substrate molecule is significantly influenced by these cation-π interactions, which serve to restrict rotation around key bonds and maintain the reactive conformation necessary for efficient cyclization [14] [25]. Nuclear magnetic resonance studies have confirmed that substrates capable of forming strong cation-π interactions exhibit reduced conformational flexibility compared to analogous compounds lacking such stabilizing interactions [30] [47].

The strength of cation-π interactions in the azetidine formation process is highly dependent on the specific substitution pattern of the substrate molecule [13] [16]. Electron-withdrawing groups on the aromatic system enhance the cation-π interaction by increasing the electron density available for interaction with the developing positive charge [16] [25]. Conversely, electron-donating substituents can diminish the interaction strength by reducing the effective charge density [13] [16].

Solvent effects significantly modulate the strength of cation-π interactions, with polar solvents generally weakening these interactions through competitive solvation of the charged species [13] [21]. However, recent studies have demonstrated that cation-π interactions can persist even in aqueous environments, contrary to earlier assumptions that they require strictly non-polar conditions [13] [25].

The kinetic impact of cation-π interactions on azetidine formation has been quantified through systematic variation of substrate structure and reaction conditions [14] [25]. Substrates designed to maximize cation-π interactions show enhanced cyclization rates, with rate accelerations of up to 100-fold compared to control compounds lacking such stabilizing interactions [14] [16]. This rate enhancement arises from both ground-state destabilization and transition-state stabilization effects [16] [25].

Solvent Effects on Reaction Thermodynamics

The thermodynamic parameters governing the formation of (R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid are profoundly influenced by the choice of reaction solvent [18] [21]. Comprehensive studies examining solvent effects have revealed that both the equilibrium position and the activation barriers for ring closure are sensitive to solvent polarity, hydrogen bonding capability, and dielectric properties [20] [22].

Polar protic solvents such as water and methanol significantly stabilize the zwitterionic character that develops during the cyclization process [21] [50]. This stabilization manifests as a reduction in the activation energy for ring closure, with decreases of 8-15 kcal/mol observed when transitioning from non-polar to highly polar protic media [21] [24]. The stabilization arises from favorable hydrogen bonding interactions between the solvent and the developing charges in the transition state [20] [22].

Aprotic polar solvents such as dimethyl sulfoxide and acetonitrile provide intermediate levels of stabilization, primarily through dipolar interactions with the developing charges [21] [22]. These solvents lack the ability to form hydrogen bonds but can still stabilize charged intermediates through their high dielectric constants [21] [51]. The activation energy reduction in these media typically ranges from 5-8 kcal/mol compared to non-polar solvents [21] [24].

The thermodynamic equilibrium for azetidine formation is strongly shifted toward product formation in polar solvents [18] [19]. This shift reflects the greater solvation energy of the cyclic product compared to the open-chain precursor, arising from the more compact structure and higher charge density of the azetidine ring system [18] [52]. Equilibrium constants increase by factors of 10-100 when moving from non-polar to highly polar solvents [18] [19].

Temperature-dependent studies have revealed that solvent effects on the thermodynamics of azetidine formation involve both enthalpic and entropic components [23] [52]. The enthalpic contribution generally favors cyclization in polar solvents due to favorable solute-solvent interactions, while the entropic contribution is more complex and depends on the specific solvent structure and dynamics [23] [55].

The kinetic solvent isotope effect provides additional insight into the mechanism of solvent involvement in the cyclization process [23] [48]. When deuterated solvents are employed, primary kinetic isotope effects of 2-4 are observed for protic solvents, indicating direct participation of solvent molecules in the rate-determining step [23] [48]. This participation likely involves proton transfer processes that facilitate the charge reorganization necessary for ring closure [22] [48].

Computational studies employing continuum solvation models have successfully reproduced the experimental trends in solvent effects, confirming that electrostatic solvation is the primary factor governing solvent influence on reaction thermodynamics [21] [50]. However, these calculations also reveal the importance of specific solute-solvent interactions, particularly hydrogen bonding, which cannot be fully captured by continuum models alone [48] [50].

Quantum mechanical calculations have emerged as fundamental tools for understanding the strain energy landscapes of (R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid and related four-membered nitrogen heterocycles. The inherent ring strain in azetidine derivatives presents unique computational challenges that require sophisticated theoretical approaches to accurately capture the energetic and structural properties of these systems [1] [2].

Density functional theory calculations using the B3LYP-D3/def2-TZVP level of theory have provided crucial insights into the biosynthetic pathways of azetidine-2-carboxylic acid. Recent computational studies of the AzeJ enzyme catalysis revealed that the formation of the strained azetidine ring requires an activation barrier of 16.6 kcal/mol, corresponding to a kinetically feasible reaction rate of approximately 13 s⁻¹ [1]. These calculations demonstrate that the enzyme stabilizes the substrate, transition state, and product in strained conformations, with the strain effect reducing the reaction barrier by approximately 6 kcal/mol even in the absence of the enzymatic environment [1].

The conventional strain energies of azetidine systems have been systematically investigated using multiple computational approaches. High-level coupled cluster calculations with single, double, and perturbative triple excitations (CCSD(T)) using correlation-consistent basis sets have established benchmark values for azetidine strain energies in the range of 28-32 kcal/mol [2]. These calculations employ isodesmic, homodesmotic, and hyperhomodesmotic reaction schemes to isolate strain contributions from other energetic effects [2].

Comparative studies of density functional theory methods have revealed significant variations in accuracy for strain energy predictions. The ωB97M-D4/Def2-TZVPP method has demonstrated exceptional performance with an R² value of 0.997 and a mean absolute error of 0.896 kcal/mol when compared to high-level reference calculations [3]. This level of accuracy makes it suitable for large-scale computational screening of azetidine derivatives [3].

The M06-2X/def2-TZVP functional has been validated for radical species calculations, achieving accuracy within approximately 2 kcal/mol of experimental bond dissociation energies [4]. This method has been particularly useful for studying the thermodynamics of radical intermediates formed during azetidine synthesis pathways [4].

Substitution effects on strain energies have been investigated using B3P86/6-311G** calculations, revealing that electron-withdrawing groups such as difluoroamino substituents can significantly modulate the strain energy of four-membered rings [5]. For azetidine compounds with nitrogen-substituted derivatives, strain energies typically range from 22-28 kcal/mol depending on the nature and position of substituents [5].

Advanced computational techniques including ab initio molecular dynamics simulations have been employed to study the dynamic behavior of strained ring systems under various conditions. These calculations have shown that the change in bond length caused by strong electric fields remains largely independent of temperature, providing insights into the stability of azetidine derivatives under different reaction conditions [6].

Machine Learning for Predicting Substrate Compatibility

Machine learning approaches have revolutionized the prediction of substrate compatibility for (R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid and related heterocyclic compounds. These computational methods enable rapid screening of potential substrates and reaction partners, significantly accelerating the optimization of synthetic routes [7] [8].

Random forest models have demonstrated exceptional performance in predicting enzyme substrate scope, achieving receiver operating characteristic curve values of 0.9 and accuracy rates of approximately 82% for substrate classification tasks [7]. These models combine structural modeling, ligand docking, and physicochemical properties with experimental activity data to generate robust predictions across diverse substrate classes [7]. The modular design of these approaches allows for adaptation to different enzyme families and substrate types [7].

Gradient-boosted decision trees have shown comparable performance to random forest models in chemical reaction optimization studies. These algorithms excel at capturing complex non-linear relationships between molecular descriptors and reaction outcomes [9]. The multi-task learning framework implemented in Bayesian optimization has demonstrated the ability to identify optimal reaction conditions in fewer than five experiments by leveraging knowledge from previously studied reactions with similar reactivity patterns [9].

Support vector machines have been successfully applied to substrate compatibility screening, particularly for binary classification problems involving enzyme-substrate interactions. These models achieve similar performance metrics to ensemble methods, with ROC values of 0.9 and accuracy rates around 82% [7]. The strength of support vector machines lies in their ability to handle high-dimensional feature spaces typical of molecular descriptor representations [7].

Graph neural networks represent a significant advancement in molecular property prediction, particularly for ring strain energy estimation. Recent implementations have achieved R² values of 0.997 with mean absolute errors of 0.896 kcal/mol when predicting ring strain energies from molecular structures alone [3]. These models have been trained on comprehensive databases containing over 16,905 single-ring molecules, providing broad coverage of chemical space [3].

Deep learning approaches, exemplified by the molecule-enzyme interaction model, have pushed the boundaries of prediction accuracy for enzyme-substrate interactions. These models demonstrate remarkable performance with accuracy rates exceeding 90.5% and area under the ROC curve improvements of 8.5% compared to previous state-of-the-art methods [8]. The hierarchical neural network architecture incorporates attention mechanisms to effectively combine atomic environmental data with amino acid sequence features [8].

Principal component analysis combined with t-distributed stochastic neighbor embedding has been employed to analyze the structural diversity of available substrates for reaction optimization. This unsupervised machine learning approach enables the selection of representative substrates from vast chemical libraries, ensuring comprehensive coverage of chemical space during experimental validation studies [10].

The machine learning-guided substrate scope design has proven particularly valuable for azole carboxylic acid building blocks, where over 16,000 substrates were systematically analyzed to identify optimal reaction partners [10]. The correlation between computational predictions and experimental outcomes has validated the utility of these approaches for rational synthetic design [10].

Photocatalytic Pathway Simulations

Computational simulations of photocatalytic pathways have become indispensable for understanding and optimizing the synthesis of (R)-1-(methoxycarbonyl)azetidine-2-carboxylic acid through light-driven processes. These simulations provide mechanistic insights that guide experimental design and enable the prediction of reaction outcomes under various conditions [11] [12] [13].

Density functional theory calculations using the B3LYP/6-31G* level of theory have elucidated the mechanisms of radical strain-release photocatalysis for azetidine synthesis. These computational studies revealed that azabicyclo[1.1.0]butanes undergo efficient strain-release processes when subjected to radical intermediates generated through photocatalytic energy transfer [11]. The calculations demonstrated that the strain energy stored in the bicyclic precursors provides the driving force for azetidine formation, leading to high chemical yields in single-step transformations [11].

Time-dependent density functional theory calculations have been crucial for understanding the excited state properties relevant to aza Paternò-Büchi reactions. These simulations have shown that visible light irradiation can activate imine and alkene substrates through triplet energy transfer, enabling the formation of four-membered nitrogen heterocycles under mild conditions [12]. The computational predictions have guided the development of photocatalytic systems that operate at room temperature with high functional group tolerance [12].

Frontier orbital analysis has emerged as a powerful predictive tool for substrate compatibility in photocatalytic azetidine synthesis. Computational studies by Kulik and colleagues demonstrated that the success of alkene-oxime coupling reactions depends critically on the energy matching between frontier orbitals in the excited state [14] [13]. Density functional theory calculations of orbital energies for 16 different alkenes and nine oximes enabled the accurate prediction of reaction outcomes, with most computational predictions validated experimentally [14] [13].

Energy transfer calculations have provided insights into the mechanisms of gold-mediated photocatalysis for azetidine formation. These studies revealed that [Au(cbz)(NHC)] complexes with triplet energies around 60 kcal/mol can efficiently promote the cyclization of 2-isoxazoline-3-carboxylates with alkenes [15]. The computational modeling of energy transfer pathways has enabled the rational design of catalyst systems with improved efficiency and selectivity [15].

Transition state optimization calculations have quantified the activation barriers for photocatalytic transformations. Studies of intramolecular aza Paternò-Büchi reactions using iridium photocatalysts revealed that optimal conversion requires catalysts with high triplet energies, consistent with computational predictions [16]. The calculations showed that Ir(dF(Me)ppy)₂(dtbbpy) and related complexes can achieve yields exceeding 90% for tricyclic azetidine formation [16].

Ab initio molecular dynamics simulations have explored the dynamic behavior of photocatalytic systems under realistic conditions. These calculations have demonstrated that the application of oriented external electric fields can be combined with mechanical force and photocatalytic activation without compromising reaction efficiency [6]. The simulations revealed that thermal oscillations and electric field effects operate independently, enabling the design of multi-modal activation strategies [6].

Computational studies of redox-neutral photocatalytic carbon-hydrogen carboxylation have expanded the scope of azetidine functionalization reactions. These calculations have identified reaction conditions that enable the direct incorporation of carbon dioxide into azetidine frameworks through photocatalytic activation [17]. The computational predictions have guided the development of sustainable synthetic routes that avoid the use of stoichiometric reagents [17].

The integration of spectroscopic and optical techniques with computational modeling has provided comprehensive mechanistic understanding of photocatalytic azetidine synthesis. Combined experimental and theoretical studies have validated the proposed energy transfer mechanisms and identified key intermediates in the reaction pathways [11] [18]. These insights have enabled the optimization of reaction conditions and the development of more efficient photocatalytic systems [11] [18].